Cas no 1192141-66-4 (Gold, [1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene]chloro-)

• Product Name: Gold, [1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene]chloro-
• CAS No: 1192141-66-4
• MF: C₂₉H₄₀AuClN₂
• MW: 649.060859680176
• MDL: MFCD34563554
• CID: 4512548
• PubChem ID: 131698369
• Update Time: 2025-10-29

Gold, [1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene]chloro- Chemical and Physical Properties

Names and Identifiers

• Gold, [1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene]chloro-
• CHLORO{1,3-BIS[2,6-BIS(1-METHYLETHYL)PHENYL]-1,3-DIHYDRO-4,5-DIMETHYL-2H-IMIDAZOL-2-YLIDENE}GOLD(I),98%IPRMEAUCL
• Chloro{1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene}gold(I)
• ]-1,3-dihydro-4,5-dimethyL
• -2H-imidazoL
• oro{1,3-bis[2,6-bis(1-methyL
• idene}goL
• (1,3-Bis(2,6-diisopropylphenyl)-4,5-dimethyl-1,3-dihydro-2H-imidazol-2-ylidene)gold(III) chloride
• Chloro{1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene}gold(I), 98% IPrMeAuCl
• 1192141-66-4
• [1,3-bis(2,6-diisopropylphenyl)-4,5-dimethylimidazol-2-ylidene](chloro)gold
• [1,3-bis[2,6-di(propan-2-yl)phenyl]-4,5-dimethylimidazol-2-ylidene]-chlorogold

• MDL： MFCD34563554
• Inchi： 1S/C29H40N2.Au.ClH/c1-18(2)24-13-11-14-25(19(3)4)28(24)30-17-31(23(10)22(30)9)29-26(20(5)6)15-12-16-27(29)21(7)8;;/h11-16,18-21H,1-10H3;;1H/q;+1;/p-1
• InChI Key： UUKSMZKXKMHYHK-UHFFFAOYSA-M
• SMILES： [Au](=C1N(C(C)=C(C)N1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C)Cl

Computed Properties

• Exact Mass: 648.254572g/mol
• Monoisotopic Mass: 648.254572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Additional information on Gold, [1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene]chloro-

Research Brief on Gold(I) N-Heterocyclic Carbene Complex (1192141-66-4) and Its Applications in Medicinal Chemistry

The compound with CAS number 1192141-66-4, chemically known as Gold, [1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-4,5-dimethyl-2H-imidazol-2-ylidene]chloro-, represents a significant advancement in the field of gold(I) N-heterocyclic carbene (NHC) complexes. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of novel anticancer and antimicrobial agents. This research brief aims to summarize the latest findings regarding this compound, its synthesis, mechanisms of action, and therapeutic applications.

The synthesis of 1192141-66-4 involves the reaction of a sterically hindered NHC ligand with a gold(I) precursor, resulting in a highly stable and tunable complex. The bulky isopropyl groups on the phenyl rings enhance the steric protection around the gold center, which is crucial for its stability and reactivity. Recent publications in journals such as Journal of Medicinal Chemistry and Organometallics have detailed optimized synthetic routes that yield high purity and scalability, making it a promising candidate for further preclinical studies.

One of the most notable applications of 1192141-66-4 is its potent anticancer activity. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, including cisplatin-resistant variants. The compound's mechanism of action involves the inhibition of thioredoxin reductase (TrxR), a key enzyme in cellular redox homeostasis. By targeting TrxR, the gold(I) complex induces oxidative stress and apoptosis in cancer cells, offering a novel approach to overcoming drug resistance. Recent data from collaborative research between academic and industrial labs have shown promising results in xenograft models, supporting its potential for clinical translation.

Beyond oncology, 1192141-66-4 has also shown antimicrobial properties. Preliminary studies indicate its effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membranes and interfere with essential enzymatic processes makes it a compelling candidate for the development of new antibiotics. Researchers are currently exploring its synergy with existing antimicrobial agents to enhance efficacy and reduce the risk of resistance development.

In conclusion, the gold(I) NHC complex 1192141-66-4 represents a versatile and promising tool in medicinal chemistry. Its unique structural features, combined with its broad-spectrum biological activities, position it as a valuable lead compound for further drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in vivo to pave the way for clinical trials. The ongoing exploration of this compound underscores the potential of metal-based therapeutics in addressing unmet medical needs.